5,7-Dimethyl-2-(pyridin-2-yl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol

• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• IUPAC Name: 5,7-dimethyl-2-pyridin-2-yl-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol
• InChI: InChI=1S/C15H21N3O/c1-14-7-17-9-15(2,13(14)19)10-18(8-14)12(17)11-5-3-4-6-16-11/h3-6,12-13,19H,7-10H2,1-2H3
• InChI Key: RWIGDQRNTJLNPG-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1O)(CN(C2)C3C4=CC=CC=N4)C

Description

5,7-DIMETHYL-2-(2-PYRIDYL)-1,3-DIAZATRICYCLO[3311~3,7~]DECAN-6-OL is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-DIMETHYL-2-(2-PYRIDYL)-1,3-DIAZATRICYCLO[3.3.1.1~3,7~]DECAN-6-OL typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the tricyclic core and the introduction of the pyridyl and hydroxyl groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring consistent quality, and implementing cost-effective processes. Advanced techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5,7-DIMETHYL-2-(2-PYRIDYL)-1,3-DIAZATRICYCLO[3.3.1.1~3,7~]DECAN-6-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

5,7-DIMETHYL-2-(2-PYRIDYL)-1,3-DIAZATRICYCLO[3.3.1.1~3,7~]DECAN-6-OL has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5,7-DIMETHYL-2-(2-PYRIDYL)-1,3-DIAZATRICYCLO[3.3.1.1~3,7~]DECAN-6-OL involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s effects are mediated through pathways that regulate cellular processes, such as signal transduction, gene expression, or metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

6,7-Dimethyl-2,3-di(2-pyridyl)quinoxaline: Shares structural similarities but differs in the arrangement of functional groups.

1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride: Another complex organic compound with distinct chemical properties.

Uniqueness

5,7-DIMETHYL-2-(2-PYRIDYL)-1,3-DIAZATRICYCLO[3.3.1.1~3,7~]DECAN-6-OL is unique due to its tricyclic structure and specific functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for various research and industrial applications.